2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine

• CAS No.: 823234-66-8
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 2-[4-methoxy-3-(2-methoxyethoxy)phenyl]ethanamine
• InChI: InChI=1S/C12H19NO3/c1-14-7-8-16-12-9-10(5-6-13)3-4-11(12)15-2/h3-4,9H,5-8,13H2,1-2H3
• InChI Key: MFWBRXHQYDDWNZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC(=C1)CCN)OC

Description

2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine is an organic compound with the molecular formula C11H17NO3 It is a derivative of phenethylamine, characterized by the presence of methoxy and methoxyethoxy groups attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine typically involves multiple steps. One common method starts with the preparation of 4-methoxy-3-(2-methoxyethoxy)benzaldehyde, which is then subjected to reductive amination with ethanamine. The reaction conditions often include the use of reducing agents such as sodium triacetoxyborohydride or sodium cyanoborohydride in the presence of a suitable solvent like methanol or ethanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: The methoxy and methoxyethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or carboxylic acids, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the development of new drugs for neurological disorders.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

2-Methoxyethylamine: A simpler analog with similar functional groups but lacking the phenyl ring.

4-Methoxyphenethylamine: Another analog with a methoxy group on the phenyl ring but without the methoxyethoxy group.

Uniqueness

2-[4-Methoxy-3-(2-methoxyethoxy)phenyl]ethan-1-amine is unique due to the presence of both methoxy and methoxyethoxy groups on the phenyl ring, which may confer distinct chemical and biological properties compared to its analogs .